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Compound of Interest

Compound Name: Verlukast-dé6

Cat. No.: B1140618

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verlukast-d6 is the deuterated analog of Verlukast, a potent and selective leukotriene receptor
antagonist. Due to its structural similarity and distinct mass, Verlukast-d6 is an ideal internal
standard (IS) for the quantitative analysis of Montelukast and related compounds in biological
matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] This
application note provides detailed methodologies and optimized mass spectrometry settings to
ensure sensitive and robust detection of Verlukast-d6 for use in pharmacokinetic and
bioequivalence studies.

Chemical Properties

Property Value

Chemical Formula C26H27D6CIN203S2
Exact Mass 520.15 Da
Monoisotopic Mass 520.1528232 Da

Source: PubChem CID 45040684[4]

Mass Spectrometry Parameters
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Optimal detection of Verlukast-d6 is achieved using a triple quadrupole mass spectrometer
operating in Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI)
source in the positive ion mode.[1][5][6]

MRM Transitions

The selection of precursor and product ions is critical for the specificity and sensitivity of the
assay. The protonated molecule [M+H]* is typically selected as the precursor ion. The following
MRM transitions for Verlukast-d6 have been successfully utilized:

Precursor lon (m/z) Product lon (m/z) Application Context

Quantification of Montelukast

592.3 574.2 ,
in human plasma[1]
Bioequivalence study of
592.288 574.300 Montelukast chewable
tablets[6]
Bioequivalence study of
592.288 427.300 Montelukast chewable

tablets[6]

Note: The transition 592.3 - 574.2 is a commonly cited and robust choice for quantification.[1]
The selection of the most appropriate transition may depend on the specific matrix and
potential interferences.

Compound-Specific MS Settings

The following table summarizes typical compound-specific parameters. These settings should
be optimized for the specific instrument in use.
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Parameter Typical Value
lonization Mode Positive ESI
lon Spray Voltage 5000 V

Source Temperature 650 °C

Dwell Time 200 ms

Chromatographic Conditions

Effective chromatographic separation is essential to minimize matrix effects and ensure

accurate quantification. Reversed-phase liquid chromatography is the standard approach.

Recommended I C Parameters

Parameter

Condition 1

Condition 2

Column

YMC-pack pro C18 (50 x 4.6

mm, 3 um)[1]

ACE 5 CN (5 cm x 4.6 mm)[6]

Mobile Phase A

0.005 M Ammonium Acetate

10mM Ammonium Formate

(pH 4.0)[1]

and 0.1% Formic Acid in
Water[6]

Mobile Phase B

Acetonitrile[1]

Acetonitrile[6]

Gradient/Isocratic Isocratic (20:80, A:B)[1] Isocratic (20:80, A:B)[6]
Flow Rate 0.8 mL/min[1] 0.8 mL/min[6]

Injection Volume 10 pL 10 pL[6]

Run Time ~2.8 min[1] ~0.95 min[6]

Experimental Protocols
Protocol 1: Sample Preparation using Protein

Precipitation
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This protocol is a rapid and straightforward method for extracting Verlukast-d6é and the analyte

of interest from plasma samples.[1]

To 200 pL of plasma in a microcentrifuge tube, add the working solution of Verlukast-d6é as
the internal standard.

Add 800 pL of methanol or acetonitrile to precipitate the plasma proteins.[1][7]

Vortex the mixture for 30 seconds to ensure thorough mixing and protein disruption.[7]

Centrifuge the sample at a high speed (e.g., 10,000 x g) for 5 minutes to pellet the
precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate.
Evaporate the supernatant to dryness under a gentle stream of nitrogen.
Reconstitute the residue in the mobile phase.

Inject an appropriate volume (e.g., 10 L) into the LC-MS/MS system.

Protocol 2: Sample Preparation using Solid-Phase
Extraction (SPE)

SPE can provide a cleaner extract compared to protein precipitation, which can be beneficial

for reducing matrix effects.

Condition a suitable SPE cartridge (e.g., SOLA SAX) according to the manufacturer's
instructions.[7]

Spike 180 pL of human plasma with the internal standard (Verlukast-d6).[7]

Add 800 pL of methanol to the plasma sample to disrupt protein binding and vortex for 30
seconds.[7]

Load the pre-treated sample onto the conditioned SPE cartridge.

Wash the cartridge to remove interfering substances.
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Elute the analyte and internal standard with an appropriate elution solvent.

Evaporate the eluate to dryness.

Reconstitute the residue in the mobile phase.

Inject into the LC-MS/MS system.

Data Presentation

The following table summarizes the performance characteristics of a validated LC-MS/MS
method for the analysis of Montelukast using Verlukast-d6 as an internal standard.

Parameter Result

Linearity Range 1.0 - 800.0 ng/mL[1]

Correlation Coefficient (r?) =>0.99[2]

Lower Limit of Quantification (LLOQ) 1.0 ng/mL][1]

Intra-day Precision (%RSD) 1.91 - 7.10%][1]

Inter-day Precision (%RSD) 3.41 - 4.40%[1]

Intra-day Accuracy 98.32 - 99.35%[1]

Inter-day Accuracy 98.12 - 99.24%][1]

Mean Recovery > 85%][2]
Visualizations

Experimental Workflow for Sample Analysis
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Click to download full resolution via product page

Caption: LC-MS/MS workflow for Verlukast-d6 analysis.
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Caption: Key components for successful Verlukast-d6 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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